Cas no 2171891-33-9 (4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole
• CAS No: 2171891-33-9
• MF: C₁₁H₉Cl₂F₂N₃
• MW: 292.112066984177
• CID: 6330204
• PubChem ID: 165794032
• Update Time: 2025-10-30

4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole
• 4-(chloromethyl)-1-[(3-chlorophenyl)methyl]-5-(difluoromethyl)-1H-1,2,3-triazole
• EN300-1610287
• 2171891-33-9

• Inchi： 1S/C11H9Cl2F2N3/c12-5-9-10(11(14)15)18(17-16-9)6-7-2-1-3-8(13)4-7/h1-4,11H,5-6H2
• InChI Key： IEHSMACYBDJCIF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)N(CC2C=CC=C(C=2)Cl)N=N1

Computed Properties

• Exact Mass: 291.0141590g/mol
• Monoisotopic Mass: 291.0141590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole

4-(Chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole

The compound 4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole, identified by the CAS number 2171891-33-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a triazole ring system substituted with chloromethyl, chlorophenylmethyl, and difluoromethyl groups. These substituents contribute to its distinctive chemical properties and reactivity.

The triazole ring system is a heterocyclic aromatic compound that forms the core of this molecule. The presence of the chloromethyl group at the 4-position and the difluoromethyl group at the 5-position introduces significant electronic effects, making this compound highly versatile in chemical reactions. Additionally, the 3-chlorophenylmethyl group attached to the 1-position further enhances the molecule's stability and reactivity under specific conditions.

Recent studies have highlighted the potential of this compound in various applications, particularly in the field of agrochemicals and pharmaceuticals. Its ability to act as a building block for more complex molecules has made it a valuable intermediate in organic synthesis. Researchers have also explored its role in catalytic processes, where its unique electronic properties enable efficient transformations of substrates.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methodologies have further streamlined its production, making it more accessible for industrial applications.

The chemical properties of 4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole are heavily influenced by its substituents. The chloromethyl group imparts nucleophilic character to the molecule, while the difluoromethyl group introduces electron-withdrawing effects. These properties make it an excellent candidate for use in Suzuki-Miyaura couplings and other cross-coupling reactions.

In conclusion, 4-(chloromethyl)-1-(3-chlorophenyl)methyl-5-(difluoromethyl)-1H-1,2,3-triazole is a versatile compound with promising applications across multiple disciplines. Its unique molecular structure and chemical properties continue to attract attention from researchers and industry professionals alike.